3-(Bromomethyl)-1-ethylazepane

• CAS No.: 61472-16-0
• Molecular Formula: C9H18BrN
• Molecular Weight: 220.15 g/mol
• IUPAC Name: 3-(bromomethyl)-1-ethylazepane
• InChI: InChI=1S/C9H18BrN/c1-2-11-6-4-3-5-9(7-10)8-11/h9H,2-8H2,1H3
• InChI Key: CYWASJUSCAGXTA-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCCC(C1)CBr

Description

3-(Bromomethyl)-1-ethylazepane is a brominated azepane derivative characterized by a seven-membered azepane ring substituted with an ethyl group at position 1 and a bromomethyl group at position 2. This compound is of interest in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and ligands for catalysis. Its bromomethyl group enhances reactivity, making it a versatile intermediate for alkylation or cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Bromomethyl)-1-ethylazepane typically involves the bromomethylation of 1-ethylazepane. One common method is the reaction of 1-ethylazepane with paraformaldehyde and hydrobromic acid (HBr) in the presence of acetic acid (AcOH). This reaction proceeds under reflux conditions, leading to the formation of the desired bromomethylated product .

Industrial Production Methods

In an industrial setting, the production of 3-(Bromomethyl)-1-ethylazepane can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors and advanced purification techniques such as distillation and crystallization to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

3-(Bromomethyl)-1-ethylazepane can undergo various types of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, and alcohols.

Oxidation: The compound can be oxidized to form corresponding azepane derivatives with different functional groups.

Reduction: Reduction reactions can convert the bromomethyl group to a methyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide (NaN₃), potassium thiocyanate (KSCN), and sodium methoxide (NaOCH₃) are commonly used under mild to moderate conditions.

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) and chromium trioxide (CrO₃) are used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are employed under anhydrous conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide can yield 3-(azidomethyl)-1-ethylazepane, while oxidation with potassium permanganate can produce 3-(hydroxymethyl)-1-ethylazepane.

Scientific Research Applications

3-(Bromomethyl)-1-ethylazepane has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex azepane derivatives and heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its ability to interact with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Bromomethyl)-1-ethylazepane involves its interaction with molecular targets such as enzymes and receptors. The bromomethyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. This interaction can affect various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

However, analogous brominated and ethyl-substituted compounds are listed, allowing for indirect comparisons based on structural and functional group similarities. Below is a comparative analysis using relevant compounds from the evidence:

Table 1: Key Properties of Brominated and Ethyl-Substituted Compounds

Compound Name	CAS Number	Structure/Functional Groups	Reactivity/Applications	Reference ID
(3-Bromopropyl)-benzene	637-59-2	Benzene with bromopropyl chain	Alkylating agent in organic synthesis
(Dichloromethyl)benzene	98-87-3	Benzene with dichloromethyl group	Solvent, intermediate in chlorination
Benzene, (1-ethyloctyl)-	4621-36-7	Ethyl-substituted long-chain benzene	Surfactant or lubricant precursor
2-Methyl-1,3-dioxolane	497-26-7	Cyclic ether with methyl group	Solvent in polymer chemistry

Key Differences:

benzene ring systems . (Dichloromethyl)benzene exhibits electrophilic reactivity in chlorination reactions, whereas brominated azepanes are more suited for C-C bond-forming reactions .

Applications :

• Ethyl-substituted benzene derivatives (e.g., 1-ethyloctyl benzene) are typically used in industrial surfactants, contrasting with brominated azepanes’ niche role in medicinal chemistry .

Stability :

• Cyclic ethers like 2-methyl-1,3-dioxolane are thermally stable solvents, while brominated azepanes may decompose under similar conditions due to labile C-Br bonds .

Research Findings and Limitations

• Toxicity Data: No EPA or STORET codes are listed for 3-(Bromomethyl)-1-ethylazepane, whereas (dichloromethyl)benzene has multiple EPA identifiers (e.g., 18341, 78560) for environmental monitoring .